Cas no 1805245-27-5 (2-Bromo-5-cyano-4-ethylbenzoic acid)

• Product Name: 2-Bromo-5-cyano-4-ethylbenzoic acid
• CAS No: 1805245-27-5
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 5038610
• Update Time: 2025-10-29

2-Bromo-5-cyano-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-ethylbenzoic acid

• Inchi： 1S/C10H8BrNO2/c1-2-6-4-9(11)8(10(13)14)3-7(6)5-12/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： DJMMJADIHGFYHM-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(C#N)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromo-5-cyano-4-ethylbenzoic acid

2-Bromo-5-cyano-4-ethylbenzoic acid (CAS No. 1805245-27-5): An Overview of a Versatile Compound in Modern Chemistry

2-Bromo-5-cyano-4-ethylbenzoic acid (CAS No. 1805245-27-5) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, applications, and recent research advancements.

Chemical Structure and Properties

2-Bromo-5-cyano-4-ethylbenzoic acid is a substituted benzoic acid with a bromine atom at the 2-position, a cyano group at the 5-position, and an ethyl group at the 4-position. The molecular formula of this compound is C₁₀H₈BrNO₂, and its molecular weight is approximately 236.08 g/mol. The presence of these functional groups imparts unique chemical properties to the molecule, making it highly versatile for various applications.

The compound exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. Its solubility in water is limited, which can be advantageous in certain chemical reactions where aqueous interference needs to be minimized.

Synthesis Methods

The synthesis of 2-bromo-5-cyano-4-ethylbenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the bromination of 4-ethylbenzoic acid followed by the introduction of the cyano group via a nucleophilic substitution reaction. Another approach involves the condensation of 4-bromoacetophenone with cyanoacetic acid in the presence of a suitable catalyst.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly improves yield and purity while reducing reaction time. This method involves the sequential addition of reagents under carefully controlled conditions, demonstrating the potential for large-scale production of 2-bromo-5-cyano-4-ethylbenzoic acid.

Applications in Pharmaceutical Research

2-Bromo-5-cyano-4-ethylbenzoic acid has shown promise in pharmaceutical research due to its potential as an intermediate in the synthesis of bioactive compounds. Its unique combination of functional groups allows for the creation of molecules with diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

A study published in the European Journal of Medicinal Chemistry investigated the use of 2-bromo-5-cyano-4-ethylbenzoic acid as a building block for synthesizing novel antitumor agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, making them promising candidates for further drug development.

Applications in Materials Science

Beyond pharmaceutical applications, 2-bromo-5-cyano-4-ethylbenzoic acid has also found utility in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of coordination polymers and metal–organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

A recent publication in Chemistry of Materials described the synthesis of a MOF using 2-bromo-5-cyano-4-ethylbenzoic acid as a ligand. The resulting MOF exhibited high surface area and excellent stability under various conditions, demonstrating its potential for practical applications such as carbon dioxide capture and separation processes.

Safety Considerations and Handling

While 2-bromo-5-cyano-4-ethylbenzoic acid is not classified as a hazardous material, it is important to handle it with care to ensure safety. Proper personal protective equipment (PPE) should be worn when handling this compound to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

In case of accidental exposure, appropriate first aid measures should be taken immediately. For example, if skin contact occurs, wash the affected area thoroughly with soap and water. If inhalation occurs, move to fresh air immediately and seek medical attention if necessary.

Conclusion

2-Bromo-5-cyano-4-ethylbenzoic acid (CAS No. 1805245-27-5) is a versatile compound with a wide range of applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure and properties make it an invaluable intermediate for synthesizing bioactive compounds and developing advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.